Cas no 81201-98-1 (L-Aspartic-4-13C acid)

L-Aspartic-4-13C acid structure

Product Name:L-Aspartic-4-13C acid

CAS No:81201-98-1

MF:C₄H₇NO₄

MW:134.095336198807

CID:720957

PubChem ID:16213452

Update Time:2024-10-27

L-Aspartic-4-13C acid Chemical and Physical Properties

Names and Identifiers

- L-Aspartic-4-13C acid
- L-Aspartic acid-4-13C
- 81201-98-1
- L-(4-~13~C)Aspartic acid
- (2S)-2-amino(413C)butanedioic acid
- L-Aspartic acid-4-13C, 99 atom % 13C
- starbld0016635
- DTXSID40583963
- L-ASPARTIC-4-13CACID
- Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1/i3+1
- InChI Key： CKLJMWTZIZZHCS-NSQKCYGPSA-N
- SMILES： [C@@H](N)(C(=O)O)C[13C](=O)O

Computed Properties

Exact Mass: 134.04086254g/mol
Monoisotopic Mass: 134.04086254g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 101Å²

Experimental Properties

Color/Form: Not determined
Melting Point: >300 °C (dec.)(lit.)
Solubility: Not determined

L-Aspartic-4-13C acid Security Information

WGK Germany：3
Hazard Category Code： 40
Safety Instruction： 22-36
Hazardous Material Identification：

L-Aspartic-4-13C acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	489999-100MG	L-Aspartic-4-13C acid	81201-98-1		100mg	¥3990.05	2023-12-05

L-Aspartic-4-13C acid Production Method

Production Method 1

1068-90-2

81201-98-1

Reaction Conditions

1.1 Reagents: Sodium
1.2 Reagents: Acetonitrile-1-13C, 2-bromo- Solvents: Benzene
2.1 Reagents: Sodium Solvents: Ethanol
2.2 Reagents: Sodium hydroxide Solvents: Water
2.3 Reagents: Sodium hydroxide , Monosodium phosphate Catalysts: Aminoacylase Solvents: Water
3.1 Reagents: Hydrochloric acid Solvents: Water

Reference

Stereospecific synthesis of L-[1,4-13C2]aspartic acid, L-β-([13C]cyano)alanine and L-[4-13C]aspartic acid

Rohm, Klaus H.; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1985, 22(9), 909-15

Production Method 2

81201-98-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water

Reference

Stereospecific synthesis of L-[1,4-13C2]aspartic acid, L-β-([13C]cyano)alanine and L-[4-13C]aspartic acid

Rohm, Klaus H.; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1985, 22(9), 909-15

Production Method 3

81201-98-1

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Sodium hydroxide , Monosodium phosphate Catalysts: Aminoacylase Solvents: Water
2.1 Reagents: Hydrochloric acid Solvents: Water

Reference

Stereospecific synthesis of L-[1,4-13C2]aspartic acid, L-β-([13C]cyano)alanine and L-[4-13C]aspartic acid

Rohm, Klaus H.; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1985, 22(9), 909-15